1-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}-2-naphthol

• IUPAC Name: 1-[(E)-(5-aminotetrazol-1-yl)iminomethyl]naphthalen-2-ol
• InChI: InChI=1S/C12H10N6O/c13-12-15-16-17-18(12)14-7-10-9-4-2-1-3-8(9)5-6-11(10)19/h1-7,19H,(H2,13,15,17)/b14-7+
• InChI Key: HNZLQSRBTBNCAO-VGOFMYFVSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C=NN3C(=NN=N3)N)O
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=C2/C=N/N3C(=NN=N3)N)O
• Molecular Formula: C12H10N6O
• Molecular Weight: 254.25 g/mol

Description

5-Amino-1H-tetrazol is an organic compound with the formula HN4CNH2. It is a white solid that can be obtained both in anhydrous and hydrated forms. 2-Naphthol, or β-naphthol, is a fluorescent colorless (or occasionally yellow) crystalline solid with the formula C10H7OH. It is an isomer of 1-naphthol, differing by the location of the hydroxyl group on naphthalene.

Synthesis Analysis

The synthesis of 5-aminotetrazole can be achieved through the action of nitrous acid on aminoguanidine. The synthesis of 2-naphthol is not directly mentioned in the sources, but it is commercially available.

Molecular Structure Analysis

The structure of 5-aminotetrazole has been determined several times by X-ray crystallography, both as the anhydrous and monohydrated forms. The structures are very similar, consisting of a planar molecule, including the amino group.

Chemical Reactions Analysis

5-Aminotetrazole has found applications in heterocyclic chemistry, particularly as a synthon for some multicomponent reactions. The N-4 is basic as indicated by its binding to metal halides.

Physical And Chemical Properties Analysis

5-Aminotetrazole is a white solid with a density of 1.502 g/cm3 and a melting point of 201–205 °C.

Safety and Hazards

On heating, tetrazoles decompose and emit toxic nitrogen fumes. They are also known to burst vigorously on exposure to shock, fire, and heat on friction.

Future Directions

The high nitrogen content associated with high positive heat of formation of the compound underline the structural importance of six tetrazole groups in a molecule. This suggests that compounds with multiple tetrazole groups could be of interest in future research.